Cas no 149551-70-2 (2-(2-azidoethyl)thiophene)

• Product Name: 2-(2-azidoethyl)thiophene
• CAS No: 149551-70-2
• MF: C₆H₇N₃S
• MW: 153.204879045486
• MDL: MFCD18884735
• CID: 2885583
• PubChem ID: 11355596
• Update Time: 2025-06-08

2-(2-azidoethyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 2-(2-azidoethyl)thiophene
• AKOS013085029
• 149551-70-2
• SCHEMBL19435793
• EN300-275521

• MDL： MFCD18884735
• Inchi： 1S/C6H7N3S/c7-9-8-4-3-6-2-1-5-10-6/h1-2,5H,3-4H2
• InChI Key： ROPZGZCJAUFJJO-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CCN=[N+]=[N-]

Computed Properties

• Exact Mass: 153.03606841Da
• Monoisotopic Mass: 153.03606841Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-(2-azidoethyl)thiophene

Chemical Profile of 2-(2-azidoethyl)thiophene (CAS No. 149551-70-2)

2-(2-azidoethyl)thiophene, identified by its Chemical Abstracts Service (CAS) number 149551-70-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials chemistry. This heterocyclic compound features a thiophene core appended with an azidoethyl side chain, making it a versatile intermediate for synthetic applications. The unique structural attributes of this molecule position it as a valuable building block in the development of novel therapeutic agents and advanced functional materials.

The molecular structure of 2-(2-azidoethyl)thiophene consists of a five-membered thiophene ring, which is a common scaffold in medicinal chemistry due to its stability and ability to interact with biological targets. The presence of an azido group (-N₃) at the 2-position of the thiophene ring introduces reactivity that can be exploited for further functionalization. This reactivity is particularly useful in cross-coupling reactions, such as the Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In recent years, the pharmaceutical industry has shown increasing interest in thiophene derivatives due to their broad spectrum of biological activities. 2-(2-azidoethyl)thiophene serves as a precursor for synthesizing bioactive molecules targeting various diseases, including cancer, inflammation, and infectious disorders. The azido group provides a handle for introducing additional functional groups through nucleophilic substitution reactions, enabling the creation of diverse pharmacophores.

One of the most compelling applications of 2-(2-azidoethyl)thiophene lies in its utility as a building block for drug discovery. Researchers have leveraged its structure to develop novel small-molecule inhibitors that modulate key enzymatic pathways involved in disease progression. For instance, studies have explored its potential in generating thiophene-based kinase inhibitors, which are critical in oncology research. The ability to append different substituents to the thiophene ring allows for fine-tuning of physicochemical properties, such as solubility and metabolic stability, which are essential for drug efficacy.

Advances in synthetic methodologies have further enhanced the accessibility and utility of 2-(2-azidoethyl)thiophene. Modern techniques, including flow chemistry and microwave-assisted synthesis, have enabled more efficient and scalable production processes. These innovations not only reduce costs but also improve yields, making the compound more attractive for industrial applications. Additionally, computational modeling and artificial intelligence-driven drug design tools have been employed to predict optimal derivatives of this compound, accelerating the discovery pipeline.

The versatility of 2-(2-azidoethyl)thiophene extends beyond pharmaceuticals into materials science. Thiophene-based polymers are known for their excellent electronic properties, making them suitable for organic electronics applications such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The incorporation of azido groups into these polymers can enhance processing capabilities or introduce specific functionalities tailored to device performance requirements.

Recent research has also highlighted the potential of 2-(2-azidoethyl)thiophene in developing bioconjugates and probes for diagnostic imaging. The azido group can be selectively modified via click chemistry reactions with biomolecules like peptides or antibodies, facilitating the creation of targeted imaging agents. These agents are particularly valuable in medical diagnostics due to their ability to bind specific biomarkers with high affinity, enabling early detection and monitoring of diseases.

In conclusion, 2-(2-azidoethyl)thiophene (CAS No. 149551-70-2) represents a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features make it an indispensable tool in pharmaceutical synthesis, materials engineering, and diagnostic applications. As research continues to uncover new methodologies and applications, the importance of this compound is expected to grow further, solidifying its role as a cornerstone in modern chemical innovation.